Cas no 62935-31-3 (Propanedioic acid, (trifluoromethyl)-, dibutyl ester)

Propanedioic acid, (trifluoromethyl)-, dibutyl ester structure
62935-31-3 structure
Product Name:Propanedioic acid, (trifluoromethyl)-, dibutyl ester
CAS No:62935-31-3
MF:C12H19F3O4
MW:284.27207493782
CID:428630
PubChem ID:71381795
Update Time:2025-04-19

Propanedioic acid, (trifluoromethyl)-, dibutyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (trifluoromethyl)-, dibutyl ester
    • dibutyl 2-(trifluoromethyl)propanedioate
    • DTXSID10804218
    • 62935-31-3
    • Dibutyl (trifluoromethyl)propanedioate
    • Inchi: 1S/C12H19F3O4/c1-3-5-7-18-10(16)9(12(13,14)15)11(17)19-8-6-4-2/h9H,3-8H2,1-2H3
    • InChI Key: PZDLUZQUELWDRH-UHFFFAOYSA-N
    • SMILES: FC(C(C(=O)OCCCC)C(=O)OCCCC)(F)F

Computed Properties

  • Exact Mass: 284.12357
  • Monoisotopic Mass: 284.12354357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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